Cas no 1242166-61-5 (trans-4-ethylpyrrolidin-3-ol)

• Product Name: trans-4-ethylpyrrolidin-3-ol
• CAS No: 1242166-61-5
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 5271735
• PubChem ID: 96217553
• Update Time: 2026-03-09

trans-4-ethylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• Rel-(3R,4S)-4-ethylpyrrolidin-3-ol
• starbld0048599
• 3-Pyrrolidinol, 4-ethyl-, (3R,4S)-rel-
• trans-4-ethylpyrrolidin-3-ol

• Inchi： 1S/C6H13NO/c1-2-5-3-7-4-6(5)8/h5-8H,2-4H2,1H3/t5-,6-/m0/s1
• InChI Key： ZIXJBZRHEOKPLP-WDSKDSINSA-N
• SMILES： O[C@H]1CNC[C@@H]1CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• XLogP3: 0.1
• Topological Polar Surface Area: 32.299

Additional information on trans-4-ethylpyrrolidin-3-ol

Trans-4-Ethylpyrrolidin-3-Ol: A Comprehensive Overview

Trans-4-Ethylpyrrolidin-3-Ol, also known by its CAS number CAS 1242166-61-5, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of pyrrolidines, which are five-membered nitrogen-containing rings. The trans configuration in the molecule refers to the spatial arrangement of substituents on the nitrogen atom, which plays a crucial role in determining its chemical behavior and reactivity.

The structure of trans-4-Ethylpyrrolidin-3-Ol consists of a pyrrolidine ring with an ethyl group attached at the 4-position and a hydroxyl group at the 3-position. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions. The compound is typically synthesized through nucleophilic substitution or reduction reactions, depending on the starting materials and desired stereochemistry.

Recent studies have highlighted the potential of trans-4-Ethylpyrrolidin-3-Ol in pharmaceutical applications. Its ability to form stable amides and esters makes it a valuable intermediate in drug synthesis. For instance, researchers have explored its use in developing bioactive molecules targeting specific enzymes or receptors. The compound's stereochemistry is particularly important in these applications, as it can influence the pharmacokinetics and efficacy of the resulting drugs.

In addition to pharmaceuticals, trans-4-Ethylpyrrolidin-3-Ol has found applications in materials science. Its unique structure allows it to act as a building block for constructing complex molecular architectures, such as polymers or supramolecular assemblies. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative to traditional solvents or catalysts.

The synthesis and characterization of trans-CAS 1242166-61-5 have been extensively studied using modern analytical techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry. These studies have provided insights into its electronic structure, conformational flexibility, and reactivity under various conditions. Understanding these properties is essential for optimizing its use in industrial and academic settings.

One of the most promising areas of research involving trans-CAS 1242166-61-5 is its role in asymmetric catalysis. The compound's chiral center at the 3-position enables it to act as a chiral auxiliary or ligand in enantioselective reactions. This capability has significant implications for the production of enantiopure compounds, which are critical in pharmaceuticals and agrochemicals.

In conclusion, trans-CAS 1242166-61_5, or trans_4-Ethylpyrrolidin_3_Ol, is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure, stereochemistry, and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.